Cas no 889951-23-9 (1-[2-(3-methylphenoxy)ethyl]-1H-1,3-benzodiazole-2-carbaldehyde)

• Product Name: 1-[2-(3-methylphenoxy)ethyl]-1H-1,3-benzodiazole-2-carbaldehyde
• CAS No: 889951-23-9
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• MDL: MFCD04352382
• CID: 5280283
• PubChem ID: 4739028
• Update Time: 2025-06-14

1-[2-(3-methylphenoxy)ethyl]-1H-1,3-benzodiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-[2-(3-methylphenoxy)ethyl]benzimidazole-2-carbaldehyde
• 1-[2-(3-methylphenoxy)ethyl]-1H-1,3-benzodiazole-2-carbaldehyde

• MDL： MFCD04352382
• Inchi： 1S/C17H16N2O2/c1-13-5-4-6-14(11-13)21-10-9-19-16-8-3-2-7-15(16)18-17(19)12-20/h2-8,11-12H,9-10H2,1H3
• InChI Key： INYSPCZBTBJLMH-UHFFFAOYSA-N
• SMILES： C1(C=O)N(CCOC2=CC=CC(C)=C2)C2=CC=CC=C2N=1

Additional information on 1-[2-(3-methylphenoxy)ethyl]-1H-1,3-benzodiazole-2-carbaldehyde

Comprehensive Overview of 1-[2-(3-methylphenoxy)ethyl]-1H-1,3-benzodiazole-2-carbaldehyde (CAS No. 889951-23-9)

The compound 1-[2-(3-methylphenoxy)ethyl]-1H-1,3-benzodiazole-2-carbaldehyde (CAS No. 889951-23-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a benzodiazole core linked to a 3-methylphenoxyethyl group and a carbaldehyde functional group, makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it may serve as a building block for novel therapeutics targeting inflammation and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 1-[2-(3-methylphenoxy)ethyl]-1H-1,3-benzodiazole-2-carbaldehyde has surged due to their role in developing small-molecule inhibitors and biocompatible materials. This compound's CAS No. 889951-23-9 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance. Its aldehyde functionality allows for further derivatization, enabling the creation of Schiff bases or other conjugated systems, which are pivotal in designing fluorescent probes and catalysts.

One of the trending topics in organic chemistry is the exploration of sustainable synthesis methods. Researchers are investigating greener pathways to produce 1-[2-(3-methylphenoxy)ethyl]-1H-1,3-benzodiazole-2-carbaldehyde, minimizing waste and energy consumption. This aligns with the broader industry shift toward green chemistry and circular economy principles. Additionally, its potential as a pharmacophore in central nervous system (CNS) drug development has sparked interest, given the rising prevalence of neurological disorders globally.

The compound's structural motif is also being studied in material science, particularly for its ability to form coordination polymers or metal-organic frameworks (MOFs). These applications are highly sought after in fields like gas storage, sensors, and catalysis. Its benzodiazole core contributes to electron delocalization, enhancing its utility in optoelectronic devices, a hot topic in the era of flexible electronics and wearable technology.

From a commercial perspective, CAS No. 889951-23-9 is often listed by suppliers specializing in fine chemicals and custom synthesis. Its pricing and availability are frequently queried in search engines, indicating robust market interest. Quality control measures, such as HPLC purity and NMR characterization, are critical for end-users, particularly in pharmaceutical R&D where reproducibility is paramount.

In summary, 1-[2-(3-methylphenoxy)ethyl]-1H-1,3-benzodiazole-2-carbaldehyde represents a multifaceted compound with applications spanning drug discovery, material science, and green chemistry. Its CAS No. 889951-23-9 serves as a key identifier for researchers and suppliers alike, underscoring its importance in modern chemical innovation. As interdisciplinary research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.